Cas no 1057216-52-0 (2-(5-Bromo-2-chlorophenyl)acetonitrile)
1057216-52-0 structure
Product Name:2-(5-Bromo-2-chlorophenyl)acetonitrile
CAS No:1057216-52-0
MF:C8H5BrClN
MW:230.489000082016
MDL:MFCD18390591
CID:1040901
PubChem ID:53429138
Update Time:2025-11-06
2-(5-Bromo-2-chlorophenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Bromo-2-chlorophenyl)acetonitrile
- AK103108
- ANW-65106
- CTK8C0687
- KB-223315
- SureCN155058
- 5-bromo-2-chlorophenylacetonitrile
- SY242774
- CS-0141007
- DTXSID50700068
- AS-40451
- DB-127256
- MFCD18390591
- NDXNBYRDDDHFPI-UHFFFAOYSA-N
- (5-Bromo-2-chlorophenyl)acetonitrile
- AKOS016005238
- SCHEMBL155058
- 5-Bromo-2-chlorobenzyl cyanide
- EN300-1911696
- 1057216-52-0
-
- MDL： MFCD18390591
- Inchi： 1S/C8H5BrClN/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5H,3H2
- InChI Key： NDXNBYRDDDHFPI-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1)CC#N)Cl
Computed Properties
- Exact Mass: 228.92939g/mol
- Monoisotopic Mass: 228.92939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 23.8Ų
2-(5-Bromo-2-chlorophenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM130423-1g |
2-(5-bromo-2-chlorophenyl)acetonitrile |
1057216-52-0 | 95+% | 1g |
$310 | 2021-06-17 | |
| Fluorochem | 229532-5g |
2-(5-Bromo-2-chlorophenyl)acetonitrile |
1057216-52-0 | 95% | 5g |
￡134.00 | 2022-02-28 | |
| Fluorochem | 229532-25g |
2-(5-Bromo-2-chlorophenyl)acetonitrile |
1057216-52-0 | 95% | 25g |
￡403.00 | 2022-02-28 | |
| Fluorochem | 229532-100g |
2-(5-Bromo-2-chlorophenyl)acetonitrile |
1057216-52-0 | 95% | 100g |
￡1006.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ES213-200mg |
2-(5-Bromo-2-chlorophenyl)acetonitrile |
1057216-52-0 | 98% | 200mg |
117.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ES213-5g |
2-(5-Bromo-2-chlorophenyl)acetonitrile |
1057216-52-0 | 98% | 5g |
1153.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ES213-1g |
2-(5-Bromo-2-chlorophenyl)acetonitrile |
1057216-52-0 | 98% | 1g |
329.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ES213-50mg |
2-(5-Bromo-2-chlorophenyl)acetonitrile |
1057216-52-0 | 98% | 50mg |
55.0CNY | 2021-07-14 | |
| Chemenu | CM130423-1g |
2-(5-bromo-2-chlorophenyl)acetonitrile |
1057216-52-0 | 95+% | 1g |
$310 | 2022-06-14 | |
| eNovation Chemicals LLC | Y1013862-5g |
2-(5-Bromo-2-chlorophenyl)acetonitrile |
1057216-52-0 | 97% | 5g |
$100 | 2024-06-07 |
2-(5-Bromo-2-chlorophenyl)acetonitrile Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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